3-Methylcyclopentanone
3-Methylcyclopentanone
3-Methylcyclopentanone is a monocyclic ketone and its optical rotatory dispersion has been studied under isolated and solvated conditions to explore the role of ring size/morphology. The vibrationally resolved electronic circular dichroism (ECD) spectra of (R)-(+)-3-methylcyclopentanone in gas phase was evaluated by density functional theory.
3-Methylcyclopentanone is a natural product found in Clinopodium suaveolens, Clinopodium serpyllifolium, and Asarum canadense with data available.
3-Methylcyclopentanone is a natural product found in Clinopodium suaveolens, Clinopodium serpyllifolium, and Asarum canadense with data available.
Brand Name:
Vulcanchem
CAS No.:
1757-42-2
VCID:
VC21125297
InChI:
InChI=1S/C6H10O/c1-5-2-3-6(7)4-5/h5H,2-4H2,1H3
SMILES:
CC1CCC(=O)C1
Molecular Formula:
C6H10O
Molecular Weight:
98.14 g/mol
3-Methylcyclopentanone
CAS No.: 1757-42-2
Cat. No.: VC21125297
Molecular Formula: C6H10O
Molecular Weight: 98.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Methylcyclopentanone is a monocyclic ketone and its optical rotatory dispersion has been studied under isolated and solvated conditions to explore the role of ring size/morphology. The vibrationally resolved electronic circular dichroism (ECD) spectra of (R)-(+)-3-methylcyclopentanone in gas phase was evaluated by density functional theory. 3-Methylcyclopentanone is a natural product found in Clinopodium suaveolens, Clinopodium serpyllifolium, and Asarum canadense with data available. |
|---|---|
| CAS No. | 1757-42-2 |
| Molecular Formula | C6H10O |
| Molecular Weight | 98.14 g/mol |
| IUPAC Name | 3-methylcyclopentan-1-one |
| Standard InChI | InChI=1S/C6H10O/c1-5-2-3-6(7)4-5/h5H,2-4H2,1H3 |
| Standard InChI Key | AOKRXIIIYJGNNU-UHFFFAOYSA-N |
| SMILES | CC1CCC(=O)C1 |
| Canonical SMILES | CC1CCC(=O)C1 |
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